Cas no 2229460-70-0 (3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol
• CAS No: 2229460-70-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6040823
• PubChem ID: 165755791
• Update Time: 2025-06-07

3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol
• EN300-1807845
• 2229460-70-0

• Inchi： 1S/C13H19NO/c1-2-10-5-3-4-6-12(10)13(9-14)7-11(15)8-13/h3-6,11,15H,2,7-9,14H2,1H3
• InChI Key： ANCPIUFJWYYQIT-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=CC=CC=2CC)(CN)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol

Introduction to 3-(Aminomethyl)-3-(2-Ethylphenyl)cyclobutan-1-ol (CAS No. 2229460-70-0)

3-(Aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol, with the CAS number 2229460-70-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutanol derivatives and is characterized by its unique structural features, including a cyclobutane ring, an aminomethyl group, and a substituted phenyl moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, making it more accessible for both academic and industrial research. The synthetic route typically involves the formation of the cyclobutane ring followed by functional group manipulations to introduce the aminomethyl and substituted phenyl groups.

In terms of its chemical properties, 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol exhibits moderate solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility profile is crucial for its use in biological assays and pharmaceutical formulations. Additionally, the compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its reliability in experimental settings.

The biological activities of 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol have been the subject of numerous investigations. Research has shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the nuclear factor-kappa B (NF-κB) pathway.

Beyond its anti-inflammatory properties, 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol has also demonstrated promising neuroprotective effects. Studies have indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The neuroprotective activity is believed to be mediated through its interaction with specific receptors or enzymes involved in neuronal survival.

In the context of drug development, the pharmacokinetic properties of 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol have been evaluated to assess its suitability as a therapeutic agent. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects without causing significant side effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol. Early-phase clinical trials have demonstrated promising results, with patients showing improved symptoms and tolerability. However, more extensive studies are needed to fully understand its long-term effects and optimize its use in clinical settings.

In conclusion, 3-(aminomethyl)-3-(2-ethylphenyl)cyclobutan-1-ol (CAS No. 2229460-70-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutics targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, highlighting its importance in advancing healthcare solutions.